Cas no 1805511-96-9 (3,5-Bis(trifluoromethyl)-2-bromobenzonitrile)

• Product Name: 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile
• CAS No: 1805511-96-9
• MF: C₉H₂BrF₆N
• MW: 318.013302326202
• CID: 4972493
• Update Time: 2025-08-04

3,5-Bis(trifluoromethyl)-2-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile

• Inchi： 1S/C9H2BrF6N/c10-7-4(3-17)1-5(8(11,12)13)2-6(7)9(14,15)16/h1-2H
• InChI Key： KHGGJIGHRZBOKE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 316.92748 g/mol
• Monoisotopic Mass: 316.92748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.01
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8

Additional information on 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile

Introduction to 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile (CAS No. 1805511-96-9)

3,5-Bis(trifluoromethyl)-2-bromobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805511-96-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated nitriles, characterized by its bromine substituent and multiple trifluoromethyl groups, which contribute to its unique chemical properties and reactivity. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The trifluoromethyl group is a key structural motif in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve lipophilicity, and modulate binding affinity to biological targets. In 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile, the presence of two such groups at the 3- and 5-positions of the benzene ring amplifies these effects, making it an attractive building block for drug discovery. The bromobenzonitrile core provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated nitriles in the design of small-molecule inhibitors. For instance, studies have demonstrated that compounds containing bromine and trifluoromethyl substituents can exhibit potent activity against enzymes involved in cancer metabolism. The 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile structure aligns well with this trend, offering a scaffold that could be optimized for targeting specific disease pathways. Its incorporation into drug candidates has shown promise in preclinical models for conditions such as inflammation and neurodegeneration.

The synthesis of 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. Typically, it is prepared by bromination of a pre-existing trifluoromethylated benzonitrile derivative, followed by selective functionalization at the remaining positions. The reaction conditions are carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's stability under various storage conditions further enhances its suitability for industrial-scale production.

In academic research, 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile has been employed as a key intermediate in the development of novel heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules, and their structural diversity is often enhanced by incorporating halogenated nitriles into the framework. For example, researchers have utilized this compound to synthesize derivatives with potential antimicrobial properties, leveraging its ability to disrupt bacterial cell wall synthesis or inhibit essential metabolic enzymes.

The agrochemical sector has also explored the applications of 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile in the formulation of advanced crop protection agents. Its structural features contribute to enhanced pest resistance and environmental persistence, making it a candidate for next-generation pesticides. However, such applications must be balanced with considerations of ecological impact and regulatory compliance to ensure sustainable agricultural practices.

From a computational chemistry perspective, 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile serves as an excellent model system for studying electronic effects and molecular interactions. High-throughput virtual screening (HTVS) campaigns have identified this compound as a hit against several protein targets relevant to human health. The trifluoromethyl groups influence electron density distribution across the molecule, which can be fine-tuned through computational optimization to improve binding affinity.

The growing interest in fluorinated compounds underscores their significance in modern chemistry. The unique electronic properties imparted by fluorine atoms make them indispensable in drug design and material science. As research continues to uncover new applications for 3,5-Bis(trifluoromethyl)-2-bromobenzonitrile, its role as a versatile intermediate is expected to expand further into emerging fields such as nanotechnology and green chemistry.

In conclusion,3,5-Bis(trifluoromethyl)-2-bromobenzonitrile (CAS No. 1805511-96-9) represents a compound with broad utility across multiple scientific disciplines. Its structural features make it an ideal candidate for synthesizing complex molecules with therapeutic potential, while its reactivity allows for diverse functionalization strategies. As advancements in synthetic methodologies continue to evolve,3,5-Bis(trifluoromethyl)-2-bromobenzonitrile will undoubtedly remain at the forefront of chemical innovation.